Cas no 104124-73-4 (1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis-)
104124-73-4 structure
Product Name:1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis-
CAS No:104124-73-4
MF:C21H19ClN2
MW:334.841964006424
CID:1147462
Update Time:2024-07-27
1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis-
- 1H-1,5-Benzodiazepine, 2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis- (9CI)
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- Inchi: 1S/C21H19ClN2/c22-17-10-6-9-16(13-17)21-14-20(15-7-2-1-3-8-15)23-18-11-4-5-12-19(18)24-21/h1-13,20-21,23-24H,14H2/t20-,21+/m1/s1
- InChI Key: NIPOHCRFPMOTPC-RTWAWAEBSA-N
- SMILES: N1C2=CC=CC=C2N[C@@H](C2=CC=CC=C2)C[C@H]1C1=CC=CC(Cl)=C1
Computed Properties
- Exact Mass: 334.12387
Experimental Properties
- Density: 1.169±0.06 g/cm3(Predicted)
- Boiling Point: 522.3±50.0 °C(Predicted)
- PSA: 24.06
- pka: 7.33±0.60(Predicted)
1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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